3-{[(Pyridin-4-yl)methyl]amino}propan-1-oldihydrochloride

• CAS No.: 2803855-95-8
• Molecular Formula: C9H16Cl2N2O
• Molecular Weight: 239.14 g/mol
• IUPAC Name: 3-(pyridin-4-ylmethylamino)propan-1-ol;dihydrochloride
• InChI: InChI=1S/C9H14N2O.2ClH/c12-7-1-4-11-8-9-2-5-10-6-3-9;;/h2-3,5-6,11-12H,1,4,7-8H2;2*1H
• InChI Key: KVIIWPPLSPDDRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1CNCCCO.Cl.Cl

Description

3-{[(Pyridin-4-yl)methyl]amino}propan-1-oldihydrochloride: is a chemical compound that features a pyridine ring attached to a propanol group through a methylamino linkage. This compound is often used in various scientific research applications due to its unique chemical properties and potential biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-{[(Pyridin-4-yl)methyl]amino}propan-1-oldihydrochloride typically involves the reaction of pyridine-4-carbaldehyde with 3-aminopropanol in the presence of a reducing agent. The reaction is usually carried out in an organic solvent such as ethanol or methanol under reflux conditions. The resulting product is then treated with hydrochloric acid to form the dihydrochloride salt.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient mixing and reaction. The purification of the final product is achieved through crystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the propanol group, leading to the formation of aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the pyridine ring to piperidine, altering the compound’s properties.

Substitution: The methylamino group can participate in substitution reactions, where the hydrogen atoms are replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Various halogenating agents and nucleophiles can be employed under mild to moderate conditions.

Major Products Formed:

Oxidation: Formation of 3-{[(Pyridin-4-yl)methyl]amino}propanal or 3-{[(Pyridin-4-yl)methyl]amino}propanoic acid.

Reduction: Formation of 3-{[(Piperidin-4-yl)methyl]amino}propan-1-oldihydrochloride.

Substitution: Formation of derivatives with different functional groups attached to the methylamino linkage.

Scientific Research Applications

Chemistry: The compound is used as a building block in organic synthesis, particularly in the development of heterocyclic compounds and pharmaceuticals.

Biology: In biological research, it is used to study enzyme interactions and receptor binding due to its structural similarity to certain neurotransmitters.

Industry: In the industrial sector, it is used in the synthesis of specialty chemicals and as an intermediate in the production of more complex molecules.

Mechanism of Action

The mechanism of action of 3-{[(Pyridin-4-yl)methyl]amino}propan-1-oldihydrochloride involves its interaction with specific molecular targets such as enzymes or receptors. The pyridine ring can participate in π-π interactions with aromatic amino acids in proteins, while the propanol group can form hydrogen bonds. These interactions can modulate the activity of the target protein, leading to various biological effects.

Comparison with Similar Compounds

3-{[(Phenyl-pyridin-4-yl-methyl)-amino]-propan-1-ol oxalate:

N-(4-Methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-methylpiperazin-1-yl)methyl)benzamide:

Uniqueness: The uniqueness of 3-{[(Pyridin-4-yl)methyl]amino}propan-1-oldihydrochloride lies in its specific combination of a pyridine ring and a propanol group, which provides a distinct set of chemical and biological properties. This makes it a valuable compound for various research and industrial applications.